molecular formula C10H14N2O4S B8648941 Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate CAS No. 117121-00-3

Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate

Cat. No. B8648941
CAS RN: 117121-00-3
M. Wt: 258.30 g/mol
InChI Key: QWXDIEQLSBFCPK-UHFFFAOYSA-N
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Description

Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C10H14N2O4S and its molecular weight is 258.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

117121-00-3

Product Name

Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate

Molecular Formula

C10H14N2O4S

Molecular Weight

258.30 g/mol

IUPAC Name

diethyl 2-methylsulfanyl-1H-imidazole-4,5-dicarboxylate

InChI

InChI=1S/C10H14N2O4S/c1-4-15-8(13)6-7(9(14)16-5-2)12-10(11-6)17-3/h4-5H2,1-3H3,(H,11,12)

InChI Key

QWXDIEQLSBFCPK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C(N1)SC)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodomethane (15.62 g; 0.11 mol) was added to a solution of 24.4 g (0.10 mol) of the above-produced diethyl 2-mercapto-4,5-imidazole-dicarboxylate (24.4 g; 0.10 mol) and sodium methoxide (6.0; 0.11 mol) in absolute methanol (500 mL) at room temperature. Additional iodomethane (5 g) was added after 1 hour and the yellow solution was allowed to stir at room temperature for 3 hours. The methanol was then removed in vacuo, the residue was treated with cold water and the light yellow solid was filtered and dried to give diethyl 2-(methylthio)imidazole-4,5-dicarboxylate (22.3 g; 86%).
Quantity
15.62 g
Type
reactant
Reaction Step One
Quantity
24.4 g
Type
reactant
Reaction Step One
Quantity
0.11 mol
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two

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